Cas no 1261912-74-6 (4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid)

• Product Name: 4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid
• CAS No: 1261912-74-6
• MF: C₂₀H₁₆O₄
• MW: 320.338645935059
• MDL: MFCD18322894
• CID: 2763044
• PubChem ID: 53228715
• Update Time: 2025-05-19

4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-BENZYLOXYPHENYL)-3-HYDROXYBENZOIC ACID
• 1261912-74-6
• 4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid, 95%
• 4'-(Benzyloxy)-2-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• DTXSID60692248
• MFCD18322894
• 4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid

• MDL： MFCD18322894
• Inchi： 1S/C20H16O4/c21-19-12-16(20(22)23)8-11-18(19)15-6-9-17(10-7-15)24-13-14-4-2-1-3-5-14/h1-12,21H,13H2,(H,22,23)
• InChI Key： KRSMMCQMIJFPEB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1O

Computed Properties

• Exact Mass: 320.10485899Da
• Monoisotopic Mass: 320.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid

Introduction to 4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid (CAS No. 1261912-74-6)

4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid, identified by the Chemical Abstracts Service registry number 1261912-74-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzyloxy-substituted phenyl ring connected to a hydroxylated benzoic acid moiety, has garnered attention due to its structural versatility and potential biological activities. The presence of both hydroxyl and benzyloxy functional groups makes it a valuable scaffold for designing novel therapeutic agents, particularly in the context of drug discovery and development.

The structural motif of 4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid is characterized by its aromaticity and the presence of two distinct pharmacophoric regions. The benzyloxy group at the para position relative to the hydroxyl substituent introduces lipophilicity and modulates electronic properties, while the hydroxyl group at the meta position enhances hydrogen bonding potential. Such structural features are often exploited in medicinal chemistry to optimize binding affinity and selectivity towards biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid and biological macromolecules. Studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in metabolic disorders, inflammation, and cancer. For instance, its scaffold resembles known pharmacological agents that target cyclooxygenase (COX) enzymes, which play a crucial role in pain signaling and inflammation.

In vitro investigations have highlighted the potential of 4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid as a lead compound for further derivatization. By modifying either the benzyloxy or hydroxyl groups, chemists can fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. These modifications are essential for improving drug-like characteristics, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

The synthesis of 4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Suzuki-Miyaura cross-coupling reactions for introducing the benzyloxy group, followed by hydroxyl group protection and functionalization if necessary. The availability of high-quality starting materials and catalysts has facilitated more efficient synthetic strategies, reducing production costs and environmental impact.

One notable application of 4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid is in the development of novel anti-inflammatory agents. The hydroxyl group can engage in hydrogen bonding with target proteins, while the benzyloxy moiety enhances lipophilicity, improving membrane permeability. Such properties are particularly relevant in designing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced gastrointestinal side effects.

Furthermore, research has explored the potential of 4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid in managing oxidative stress-related diseases. The hydroxyl group acts as a hydrogen donor in redox reactions, making it a candidate for scavenging reactive oxygen species (ROS). This antioxidant activity is crucial in preventing cellular damage associated with aging and various pathological conditions.

The compound's structural similarity to natural phenolic antioxidants has also sparked interest in its role as a nutraceutical ingredient. By incorporating 4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid into dietary supplements or functional foods, researchers aim to enhance their antioxidant capacity and promote overall health benefits.

In conclusion,4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid (CAS No. 1261912-74-6) represents a promising chemical entity with diverse applications in pharmaceuticals and biotechnology. Its unique structural features offer opportunities for developing innovative therapeutic strategies targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies,4-(4-Benzyloxyphenyl)-3-hydroxybenzoic acid is poised to play an increasingly important role in drug discovery and development pipelines.